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Cat. No.: B1589542 Get Quote

An In-Depth Technical Guide to the Physicochemical Characteristics of Ethyl 5-amino-1H-
indole-2-carboxylate

Introduction
Ethyl 5-amino-1H-indole-2-carboxylate is a heterocyclic compound of significant interest

within the scientific community, particularly in the fields of medicinal chemistry and drug

development. As a derivative of the indole scaffold, a privileged structure in numerous

biologically active molecules, this compound serves as a versatile intermediate for the

synthesis of more complex pharmaceutical agents.[1][2] The presence of a reactive primary

amine and an ester functional group provides two distinct points for chemical modification,

allowing for the construction of diverse molecular libraries. This guide provides a

comprehensive analysis of the core physicochemical characteristics of Ethyl 5-amino-1H-
indole-2-carboxylate, offering researchers and drug development professionals the

foundational knowledge required for its effective utilization.

Molecular Identity and Structure
The unique reactivity and biological potential of Ethyl 5-amino-1H-indole-2-carboxylate are

rooted in its molecular architecture. The structure consists of a bicyclic indole core, with a

primary amine group at the C5 position and an ethyl carboxylate group at the C2 position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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